![molecular formula C12H16ClNO2 B5914597 N-[2-(4-chlorophenoxy)-1,1-dimethylethyl]acetamide](/img/structure/B5914597.png)
N-[2-(4-chlorophenoxy)-1,1-dimethylethyl]acetamide
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Overview
Description
N-[2-(4-chlorophenoxy)-1,1-dimethylethyl]acetamide, also known as clofencet, is a chemical compound that belongs to the family of acetamides. It is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 247.76 g/mol. Clofencet has been used in scientific research for its various properties and applications.
Mechanism of Action
Clofencet is believed to work by inhibiting the production of prostaglandins, which are involved in the inflammatory response. It is also thought to affect the central nervous system by binding to GABA-A receptors and enhancing the activity of GABA, an inhibitory neurotransmitter.
Biochemical and Physiological Effects
Clofencet has been shown to have anti-inflammatory effects, reducing the production of prostaglandins and other inflammatory mediators. It has also been shown to have anxiolytic and sedative effects, likely due to its effects on the GABA-A receptor.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(4-chlorophenoxy)-1,1-dimethylethyl]acetamide in lab experiments is its well-established mechanism of action and known effects on biological systems. However, one limitation is its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several potential future directions for research on N-[2-(4-chlorophenoxy)-1,1-dimethylethyl]acetamide. One area of interest is its potential use as an anti-inflammatory agent for the treatment of various inflammatory conditions. Additionally, further research could explore its effects on different neurotransmitter systems and its potential use as a therapeutic agent for anxiety and other neurological disorders.
Synthesis Methods
Clofencet can be synthesized by reacting 4-chlorophenol with tert-butyl acetate in the presence of a strong base like sodium hydride. The resulting product is then purified through recrystallization to obtain pure N-[2-(4-chlorophenoxy)-1,1-dimethylethyl]acetamide.
Scientific Research Applications
Clofencet has been used in scientific research for its various properties and applications. It has been studied for its potential use as an anti-inflammatory agent, as well as its effects on the central nervous system. Additionally, it has been used in biochemical and physiological studies to understand its mechanism of action and its effects on different biological systems.
properties
IUPAC Name |
N-[1-(4-chlorophenoxy)-2-methylpropan-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO2/c1-9(15)14-12(2,3)8-16-11-6-4-10(13)5-7-11/h4-7H,8H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJKJPVFUGBBDAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(C)(C)COC1=CC=C(C=C1)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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